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Compound of Interest

4-(2-Ethylphenoxy)-3-
Compound Name:

methylaniline
CAS No.: 946663-58-7
Cat. No.: B3171134

Get Quote

Executive Summary & Chemical Identity[2][3]

4-(2-Ethylphenoxy)-3-methylaniline is a substituted aniline derivative typically used as a
pharmaceutical intermediate or building block in organic synthesis.[1][2] Due to the presence of
the aniline moiety and the diphenyl ether linkage, this compound presents specific risks
regarding acute toxicity and long-term aquatic toxicity.[1][2]

Effective disposal requires strict adherence to zero-discharge principles.[1] Under no
circumstances should this compound be released into municipal sewage systems or standard
trash.[2] The only validated disposal method is high-temperature incineration via a licensed
hazardous waste contractor.[1]

Chemical Profile
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Property Detail

Chemical Name 4-(2-Ethylphenoxy)-3-methylaniline

Chemical Class Substituted Diphenyl Ether / Aniline Derivative
Molecular Formula C15H17NO

Molecular Weight 227.30 g/mol

Primary Hazard Toxic (Oral/Dermal), Aquatic Toxicity (Chronic)

Not specifically listed (P/U list), but
Waste Code (RCRA) characteristic of Toxic (D003) if reactivity
aste Code
applies, or general Organic Toxicity.[1][2][3]

Treat as Hazardous Waste.

Hazard Identification & Risk Assessment

Before initiating disposal, you must understand the "Why" behind the safety protocols. Aniline
derivatives can cause methemoglobinemia (interference with oxygen transport in blood) and
are often potent sensitizers.[2]

GHS Hazard Classification (Inferred from Class)

o Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Harmful or Toxic).[2]
» Skin/Eye Irritation: Category 2 (Causes irritation).[2][4]

e Aquatic Toxicity: Acute Category 1 / Chronic Category 1 (Very toxic to aquatic life with long-
lasting effects).[1]

Personal Protective Equipment (PPE) Matrix
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Zone PPE Requirement Rationale

N95 or P100 Respirator
) (Solid); Half-mask with Organic ) )
Respiratory ] volatile organic vapors that can
Vapor Cartridge

(Liquid/Solution)

Prevents inhalation of dust or

enter the bloodstream.[1][2]

Aniline derivatives can

. permeate standard latex
Double Nitrile Gloves (0.11 ) )
Dermal ) ) rapidly.[2] Double gloving
mm min) or Viton® )
provides a breakthrough buffer.

[2]

Safety glasses are insufficient
Ocular Chemical Splash Goggles against splashes that can

cause corneal damage.[2]

Prevents contamination of
Bod Tyvek® Lab Coat or Chemical street clothes; disposable
0
Y Apron Tyvek is preferred for disposal

operations.[2]

Pre-Disposal Handling & Segregation[1][2][7]
Principle: Segregation prevents dangerous chemical incompatibilities. 4-(2-Ethylphenoxy)-3-

methylaniline is a weak base.[1][2]

» Incompatibility Alert: NEVER mix with strong oxidizers (e.g., nitric acid, permanganates) or
strong acids in the waste stream.[2] This can generate heat and toxic nitrated byproducts.[2]

[5]

o Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.
Avoid metal containers if the waste is acidic.[2]

Disposal Protocols
Workflow A: Liquid Waste (Stock Solutions & Reaction
Mixtures)
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Applicable for: HPLC effluents, mother liquors, and dissolved reagents.[1][2]

e Characterize the Solvent: Determine if the primary solvent is Halogenated (e.g., DCM,
Chloroform) or Non-Halogenated (e.g., Methanol, DMSO).[2]

e Collection:
o Pour waste into the appropriate "Organic Waste" carboy.[2]

o Crucial Step: If the concentration of the aniline derivative is >1%, label the carboy
specifically as "Contains Toxic Anilines" to alert the disposal contractor.[2]

e pH Adjustment (Optional but Recommended): Ensure the waste stream is neutral (pH 6-8).
Acidic waste containing anilines can precipitate salts that clog incinerator feeds.[2]

e Final Seal: Cap tightly with a vented cap if over-pressurization is a risk (rare for this
compound alone).

Workflow B: Solid Waste (Contaminated Consumables)
Applicable for: Weighing boats, pipette tips, gloves, and silica gel pads.[1][2]

o Decontamination: Do not attempt to wash consumables.[2] Treat them as fully contaminated.

» Bagging: Place all items into a clear, heavy-duty polyethylene bag (minimum 4 mil
thickness).

e Secondary Containment: Place the sealed bag into a rigid fiber drum or hazardous waste
bucket labeled "Solid Hazardous Waste - Toxic."

o Sharps: If needles/syringes are contaminated, they must go into a rigid Red Sharps
Container, not soft bags.

Workflow C: Pure Substance Disposal (Expired/Unused)
[3]

¢ Do Not Open: Keep the original vendor bottle sealed.
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o Overpack: Place the entire bottle into a larger sealable plastic container or Ziploc bag.

e Labeling: Attach a hazardous waste tag with the full chemical name and the hazard check
"Toxic."[2]

Visualized Disposal Decision Tree

The following diagram illustrates the logical flow for segregating and disposing of 4-(2-

Ethylphenoxy)-3-methylaniline waste.
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Waste Generation:
4-(2-Ethylphenoxy)-3-methylaniline

Determine Waste State

Liquid / Solution Solid / Consumables

Primary Solvent Type?

Item Type?

Contains Halogens |

Halogenated Waste Stream Non-Halogenated Waste Stream

Rigid Sharps Container Double-Bagged Polyethylene
(e.g., DCM, Chloroform) (e.g., MeOH, DMSO)

(Needles/Glass) (Gloves/Paper)

Apply ‘Toxic' & 'Env. Hazard' Labels

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Figure 1. Segregation and disposal workflow for 4-(2-Ethylphenoxy)-3-
methylaniline, ensuring separation of halogenated streams and sharps.

Emergency Procedures (Spill Response)

In the event of a spill, immediate action prevents exposure and environmental release.[2][6][7]
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e Evacuate & Ventilate: Clear the area of unnecessary personnel.
o PPE Up: Don respiratory protection and double gloves immediately.[2]
o Containment:

o Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a
waste bag.[2]

o Liquid Spill: Surround with absorbent booms.[2] Absorb using vermiculite or sand.[2] Do
not use combustible materials like sawdust.[1]

o Decontamination: Clean the surface with a soap/water solution.[2] Collect all cleaning
materials as hazardous waste (Workflow B).

Regulatory Compliance & Documentation

o US EPA (RCRA): While not explicitly a P-listed waste, the toxicity characteristic requires it to
be managed as hazardous waste.[1][2]

e Transport (DOT/IATA):

o Proper Shipping Name: Toxic solids, organic, n.o.s. (4-(2-Ethylphenoxy)-3-
methylaniline)[1][2]

o Hazard Class: 6.1 (Toxic)[1][2]
o Packing Group: llI

Verification Step: Always consult the specific Safety Data Sheet (SDS) provided by your vendor
(e.g., Santa Cruz Biotechnology, Combi-Blocks) as impurities or salt forms (e.g., HCI salt) may
alter physical properties.[1][2]

References

e Santa Cruz Biotechnology.4-(2-Ethylphenoxy)-3-methylaniline Product & Safety Data.
Retrieved from
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e PubChem.Compound Summary: Aniline Derivatives & Safety Profile. National Library of
Medicine.[2] Retrieved from

+ US Environmental Protection Agency (EPA).Hazardous Waste Management Guidelines
(RCRA).[2] Retrieved from [1][2]

+ Sigma-Aldrich (Merck).Safety Data Sheet for 4-(2-Bromophenoxy)-3-methylaniline (Structural
Analog). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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